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Compound of Interest

Compound Name: Erastin

Cat. No.: B1684096

Application Notes and Protocols for Erastin
For Researchers, Scientists, and Drug Development
Professionals

These comprehensive application notes provide detailed protocols for the dissolution and
storage of Erastin, a potent inducer of ferroptosis, for experimental use. The information is
intended to ensure consistent and reliable results in both in vitro and in vivo research settings.

Product Information

¢ Name: Erastin

CAS Number: 571203-78-6

Molecular Formula: C30H31CIN4Oa4

Molecular Weight: 547.04 g/mol

Appearance: Crystalline solid

Solubility and Stability

Erastin is a lipophilic molecule with poor solubility in aqueous solutions. Its stability in solution
is limited, and it is recommended to prepare fresh solutions for each experiment.
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Table 1: Solubility of Erastin in Common Solvents

Solvent Solubility Notes
Warming to 37°C and
>10.92 mg/mL to >27.4 - ]
DMSO ultrasonication can aid
mg/mL[1][2] o
dissolution.[1][2]
Dimethylformamide (DMF) ~10 mg/mL[3]

Ethanol

Insoluble[1][2]

Water

Insoluble[1][2]

DMSO:PBS (pH 7.2) (1:2)

~0.25 mg/mL[3]

Aqueous solutions are not
recommended for storage

longer than one day.[3]

Note on Stability: Erastin is unstable in solution.[1][2][4][5] It is strongly recommended to

prepare solutions fresh for each experiment.[4][6] If a stock solution in DMSO is prepared, it

should be aliquoted and stored at -20°C or -80°C to minimize freeze-thaw cycles. Some

sources suggest that DMSO stock solutions can be stored at -20°C for several months, while

others recommend shorter storage times of 1 to 6 months at -20°C or -80°C.[1][2][7]

Protocols for Dissolving and Storing Erastin

This protocol describes the preparation of a 10 mM stock solution of Erastin in DMSO.

Materials:

Erastin powder

Vortex mixer

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Water bath or incubator at 37°C (optional)
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 Ultrasonic bath (optional)
Protocol:

e Weighing: Accurately weigh the desired amount of Erastin powder in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out
5.47 mg of Erastin (Molecular Weight = 547.04).

e Solvent Addition: Add the calculated volume of high-quality, anhydrous DMSO to the Erastin
powder. For a 10 mM stock, you would add 1 mL of DMSO for every 5.47 mg of Erastin.

e Dissolution:

[¢]

Vortex the solution vigorously for 1-2 minutes.

[¢]

If the compound does not fully dissolve, warm the tube at 37°C for 10 minutes.[1][2]

[e]

Alternatively, or in addition, place the tube in an ultrasonic bath for a few minutes to aid
dissolution.[1][2]

[e]

Visually inspect the solution to ensure there are no visible particles.
e Storage:

o For immediate use, this stock solution can be further diluted in cell culture media or
appropriate buffers.

o For short-term storage, aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store these aliquots at -20°C or -80°C. It is recommended to
use the solution within one month when stored at -20°C and within six months when
stored at -80°C.[7]

Protocol:
e Thaw a single-use aliquot of the Erastin stock solution at room temperature.

 Dilute the stock solution to the desired final concentration in pre-warmed cell culture
medium. For example, to prepare a 10 uM working solution from a 10 mM stock, perform a
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1:1000 dilution (e.g., add 1 pL of 10 mM stock to 1 mL of media).

o Mix the working solution thoroughly by gentle pipetting or inversion before adding it to the
cells.

o Vehicle Control: Prepare a vehicle control using the same concentration of DMSO as in the
highest concentration of the Erastin working solution.

Erastin's poor aqueous solubility necessitates specific formulations for in vivo administration.
Below are examples of commonly used vehicles.

Table 2: Example Formulations for In Vivo Administration of Erastin

Formulation Components Notes

Erastin is first dissolved in
Corn QOil-based 5% DMSO in corn 0il[8][9] DMSO and then diluted with
corn oil.

10% DMSO, 40% PEG300,
PEG300/Tween-80/Saline 5% Tween-80, 45% Saline[4]

[5]

Solvents should be added

sequentially.

Protocol for Corn Oil-based Formulation:
e Prepare a concentrated stock of Erastin in DMSO (e.g., 20 mg/mL).

e For a final concentration of 1 mg/mL, dilute the DMSO stock 1:20 in corn oil (e.g., 50 uL of 20
mg/mL Erastin in DMSO into 950 pL of corn oil).

» Vortex thoroughly to create a uniform suspension. This formulation is typically administered
via intraperitoneal (i.p.) injection.

Experimental Workflow and Signaling Pathway

The following diagram illustrates the general workflow for preparing and using Erastin in cell-
based experiments.
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Experimental Workflow for Erastin
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Workflow for Erastin solution preparation and use.
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Erastin induces a form of iron-dependent, non-apoptotic cell death known as ferroptosis. It
primarily acts by inhibiting the cystine/glutamate antiporter system Xc~ and by modulating the

function of voltage-dependent anion channels (VDACSs) on the outer mitochondrial membrane.

[1](2][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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